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Compound of Interest

Compound Name: 2-Bromoacrylamide

Cat. No.: B1589967

Essential safety protocols and logistical plans for researchers, scientists, and drug
development professionals working with 2-Bromoacrylamide.

2-Bromoacrylamide is a versatile reagent in organic synthesis, but its handling demands
rigorous safety measures due to its significant health hazards. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the well-being of laboratory personnel.

Hazard Summary

2-Bromoacrylamide is classified as a hazardous substance with the following primary
concerns:

Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[1]
« [Irritation: Causes serious eye irritation and skin irritation.[2]
e Sensitization: May cause an allergic skin reaction.[2]

e Long-Term Health Effects: Suspected of causing genetic defects and cancer, and may
damage fertility.[1][2] It is also known to cause damage to organs through prolonged or
repeated exposure.[1]

Physical and Chemical Properties
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A clear understanding of the physical and chemical properties of 2-Bromoacrylamide is

fundamental to its safe handling.

Property

Value

Molecular Formula

C3H4BrNO[3][4]

Molecular Weight 149.97 g/mol [4]
Appearance White crystalline solid
Melting Point 84.5°C

Boiling Point 125 °C @ 25 mmHg
Solubility Soluble in water

Vapor Pressure

5.3 hPa @ 100 °C

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Bromoacrylamide to minimize exposure

risk.
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PPE Category

Specifications

Hand Protection

Nitrile or Butyl rubber gloves are recommended.
[5][6] Always inspect gloves for tears or
punctures before use and change them
frequently. For tasks with a high risk of

splashing, consider double-gloving.

Eye and Face Protection

Chemical safety goggles are the minimum
requirement. When there is a potential for
splashing, a face shield must be worn in

addition to goggles.[7]

Body Protection

A laboratory coat that is fully buttoned is
required.[8] For tasks involving larger quantities
or a higher risk of spills, a chemical-resistant

apron or coveralls should be worn.

Footwear

Closed-toed shoes are mandatory in the

laboratory at all times.[8]

Respiratory Protection

Work with 2-Bromoacrylamide should be
conducted in a certified chemical fume hood to
avoid inhalation of dust or vapors. If a fume
hood is not available or if there is a potential for
exposure above permissible limits, a NIOSH-
approved air-purifying respirator with organic
vapor cartridges is required.[9] For higher
concentrations, a powered air-purifying
respirator (PAPR) or a supplied-air respirator

may be necessary.[9][10]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Bromoacrylamide is crucial for maintaining a safe

laboratory environment.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store 2-Bromoacrylamide in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases. The
recommended storage temperature is 2-8°C, protected from light.[3]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard symbols,
and date of receipt.

Handling and Use

Designated Area: All work with 2-Bromoacrylamide must be performed in a designated
area, such as a chemical fume hood, to control exposure.

Weighing: When weighing the solid, do so in a fume hood to prevent the dispersion of dust.

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the work area.

Handwashing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 2-Bromoacrylamide and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All solid waste contaminated with 2-Bromoacrylamide (e.g., gloves,
weighing paper, paper towels) should be collected in a designated, labeled hazardous waste
container.

Liquid Waste: Unused solutions of 2-Bromoacrylamide should be collected in a separate,
labeled hazardous waste container for liquid chemical waste.

Decontamination: Glassware and equipment should be decontaminated before reuse. This
can be achieved by rinsing with a suitable solvent, which should then be collected as
hazardous waste.
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o Disposal Method: All 2-Bromoacrylamide waste must be disposed of through an approved
hazardous waste management service.[1][11] Do not dispose of this chemical down the
drain.

Emergency Procedures: Spill Response

In the event of a 2-Bromoacrylamide spill, a prompt and coordinated response is essential to
mitigate the hazard.
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Initial Actions

Evacuate Immediate Area

Y

Alert Others in the Vicinity

Y

Assess the Spill Size and Risk

Don Apprg Priate PPE

Nitrile or Butyl Gloves (Double Glove if Necessary)

Y

Chemical Safety Goggles and Face Shield

Y

NIOSH-Approved Respirator

Y

Lab Coat or Chemical Resistant Apron

Containmen%yand Cleanup

Contain the Spill with Absorbent Material

Y

Absorb the Spilled Material

Y

Collect Absorbed Material into a Labeled Hazardous Waste Container

Decontaminativn and Disposal

Decontaminate the Spill Area

Y

Dispose of all Contaminated Materials as Hazardous Waste

Y

Report the Incident to the Safety Officer

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromoacrylamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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